Dichloroacetic Acid Methyl Ester Dichloroacetic Acid Methyl Ester Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 116-54-1
VCID: VC0051726
InChI: InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
SMILES: COC(=O)C(Cl)Cl
Molecular Formula: C3H4Cl2O2
Molecular Weight: 142.97 g/mol

Dichloroacetic Acid Methyl Ester

CAS No.: 116-54-1

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VCID: VC0051726

Molecular Formula: C3H4Cl2O2

Molecular Weight: 142.97 g/mol

Dichloroacetic Acid Methyl Ester - 116-54-1

CAS No. 116-54-1
Product Name Dichloroacetic Acid Methyl Ester
Molecular Formula C3H4Cl2O2
Molecular Weight 142.97 g/mol
IUPAC Name methyl 2,2-dichloroacetate
Standard InChI InChI=1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
Standard InChIKey HKMLRUAPIDAGIE-UHFFFAOYSA-N
SMILES COC(=O)C(Cl)Cl
Canonical SMILES COC(=O)C(Cl)Cl
Boiling Point 289 °F at 760 mm Hg (USCG, 1999)
142.9 °C
Density 1.3774 at 68 °F (USCG, 1999)
Flash Point 176 °F (USCG, 1999)
Melting Point -62 °F (USCG, 1999)
-51.9 °C
Physical Description Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Description Methyl dichloroacetate appears as a colorless liquid with an ethereal odor. Combustible. Flash point 176°F. Corrosive to metals and tissue. Used to make other chemicals.
Synonyms 1,1-Dichloro-2-methoxy-2-oxoethane; Dichloroacetic Acid Methyl Ester; Methyl 2,2-dichloroacetate; Methyl dichloroacetate; NSC 2882
Vapor Pressure 4.51 mmHg
PubChem Compound 8315
Last Modified Nov 11 2021
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